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humulene oxide Il stereochemistry 1R 3E 7E 11S
configuration

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: (1R,3E,7E,11S)-1,5,5,8-tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-
diene Get

CAS No.: 19888-34-7 Quote

Cat. No.: S1556315

Molecular Structure and Stereochemistry

The core stereochemical configuration for humulene epoxide II is well-established in chemical databases.

The table below summarizes its fundamental molecular identity:

Property Description

Systematic Name (1R,3E,7E,11R)-1,5,5,8-Tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-diene
(1]

CAS Registry Number 19888-34-7 [1] [2] [3]

Molecular Formula C15H240 [4] [1] [2]

Molecular Weight 220.3505 g/mol [4] [1] [2]

IUPAC Standard QTGAEXCCAPTGLB-MQTWWMRFSA-N [1]
InChiKey

A key point of clarification involves the configuration at carbon 11. Authoritative sources like the NIST

Chemistry WebBook consistently list the configuration as 1R, 11R [1]. Your query mentioned an 11S
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configuration, which may be a point of discrepancy in the literature or apply to a different stereoisomer.

Analytical Characterization and Properties

For researchers aiming to identify or work with this compound, the following data on its physical properties

and analytical signatures can serve as a reference.

Property Value | Description Source
Boiling Point 285.6 °C [3][5]
Melting Point 168 - 169.5 °C [3][5]
Density 0.907 £ 0.06 g/cm3 [3][5]
(Predicted)
Optical Rotation [a] =-22° (c = 1.0, CHCI3) [5]
Occurrence Found in hops, cannabis, allspice, ginger, rosemary, and other [2] [3]
medicinal plants. [5]

The structural relationship between a-humulene and humulene epoxide II can be summarized as follows:
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o-Humulene

(C15H24)

Reagent: e.g.
peracid or
enzyme

Epoxidation

Click to download full resolution via product page

Schematic of the epoxidation reaction converting a-humulene to humulene epoxide II.

Reported Bioactivities and Research Context

Humulene epoxide II is investigated for several pharmacological properties, though the search results

indicate these findings are often from preliminary studies.

¢ Anti-inflammatory and Antinociceptive Effects: It is reported to have potential use as a candidate
for treating pain and inflammation [5].

¢ Anticancer Potential: Research suggests potential to target various cancer types, with possible
synergistic effects that may enhance the sensitivity of cancer cells to conventional chemotherapeutic
drugs [5].

¢ Antimicrobial and Antioxidant Properties: It is also cited as a natural antimicrobial and antioxidant
agent [5].

It is important to note that these bioactivities are often mentioned in commercial compound databases (e.g.,
[5]) with references to scientific literature, but the primary research articles detailing the experimental

protocols for these specific assays were not within the scope of the current search results.
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Research Context and Gaps

This compound is a sesquiterpene epoxide, a class of compounds known for their diverse biological
activities. It is also a key scaffold in more complex natural products. For instance, humulene serves as the
biosynthetic precursor to tropolone sesquiterpenoids, a class of fungal metabolites with potent bioactivities

like anticancer and antiplasmodial effects [6].

The available data is sufficient for compound identification and basic characterization. However, for your

intended whitepaper, the following information was not located in the current search:

¢ Detailed experimental protocols for biological activity evaluation (e.g., specific assay methods, cell
lines, animal models).

¢ Signaling pathways through which the compound exerts its reported effects.

e Comprehensive toxicology data or ADME (Absorption, Distribution, Metabolism, and Excretion)
profiles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b1556315#humulene-oxide-ii-stereochemistry-1r-3e-7e-11s-

configuration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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